Cas no 27181-22-2 (Benzene, 1-(difluoromethyl)-3-isocyanato-)

• Product Name: Benzene, 1-(difluoromethyl)-3-isocyanato-
• CAS No: 27181-22-2
• MF: C₈H₅F₂NO
• MW: 169.128208875656
• CID: 1431705
• PubChem ID: 83854594
• Update Time: 2025-04-20

Benzene, 1-(difluoromethyl)-3-isocyanato- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(difluoromethyl)-3-isocyanato-
• 27181-22-2
• SCHEMBL707227
• CBA18122
• YPDMVXLKBSSSMV-UHFFFAOYSA-N
• EN300-365863
• 1-(difluoromethyl)-3-isocyanatobenzene

• Inchi： 1S/C8H5F2NO/c9-8(10)6-2-1-3-7(4-6)11-5-12/h1-4,8H
• InChI Key： YPDMVXLKBSSSMV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)N=C=O)F

Computed Properties

• Exact Mass: 169.03395
• Monoisotopic Mass: 169.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.4A^2
• XLogP3: 3.3

Experimental Properties

• PSA: 29.43